Cas no 494751-94-9 (Benzenebutanoic acid, 4-(chlorosulfonyl)-, methyl ester)

• Product Name: Benzenebutanoic acid, 4-(chlorosulfonyl)-, methyl ester
• CAS No: 494751-94-9
• MF: C₁₁H₁₃ClO₄S
• MW: 276.736521482468
• CID: 1533449
• Update Time: 2024-08-24

Benzenebutanoic acid, 4-(chlorosulfonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 4-(chlorosulfonyl)-, methyl ester

• Inchi： 1S/C11H13ClO4S/c1-16-11(13)4-2-3-9-5-7-10(8-6-9)17(12,14)15/h5-8H,2-4H2,1H3
• InChI Key： VJLZCCOUCOEFOG-UHFFFAOYSA-N
• SMILES： C1(CCCC(OC)=O)=CC=C(S(Cl)(=O)=O)C=C1

Computed Properties

• Exact Mass: 276.02239

Experimental Properties

• PSA: 60.44